Cas no 1359996-77-2 (6-(trifluoromethyl)pyrimidine-4-carbonitrile)

• Product Name: 6-(trifluoromethyl)pyrimidine-4-carbonitrile
• CAS No: 1359996-77-2
• MF: C₆H₂F₃N₃
• MW: 173.095390796661
• CID: 4590486
• Update Time: 2025-10-24

6-(trifluoromethyl)pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethyl-pyrimidine-4-carbonitrile
• 6-(trifluoromethyl)pyrimidine-4-carbonitrile

• Inchi： 1S/C6H2F3N3/c7-6(8,9)5-1-4(2-10)11-3-12-5/h1,3H
• InChI Key： TTXZHJQQNJNFJL-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC(C#N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 6-(trifluoromethyl)pyrimidine-4-carbonitrile

Comprehensive Overview of 6-(Trifluoromethyl)pyrimidine-4-carbonitrile (CAS No. 1359996-77-2)

6-(Trifluoromethyl)pyrimidine-4-carbonitrile (CAS No. 1359996-77-2) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with a trifluoromethyl group and a carbonitrile moiety, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS number 1359996-77-2 is frequently searched in chemical databases, reflecting its growing importance in drug discovery and material science.

Recent trends in AI-driven drug design and green chemistry have amplified interest in 6-(trifluoromethyl)pyrimidine-4-carbonitrile. Researchers are exploring its potential as a building block for kinase inhibitors and antiviral agents, aligning with global demands for novel therapeutics. The trifluoromethyl group enhances metabolic stability, a key feature highlighted in medicinal chemistry forums and patent literature. Common search queries like "synthesis of pyrimidine derivatives" or "applications of trifluoromethyl compounds" underscore its relevance.

From a synthetic chemistry perspective, CAS 1359996-77-2 demonstrates remarkable reactivity in cross-coupling reactions and nucleophilic substitutions. Its electron-deficient pyrimidine ring facilitates regioselective modifications, a topic extensively discussed in organic chemistry publications. Laboratories optimizing catalytic methodologies often prioritize this compound due to its balanced lipophilicity and hydrogen-bonding capacity, critical for structure-activity relationship (SAR) studies.

The compound's physicochemical properties—including a molecular weight of 203.12 g/mol and logP of ~1.8—make it suitable for high-throughput screening platforms. In computational chemistry, its 3D conformation is modeled to predict protein-ligand interactions, addressing frequent search terms like "molecular docking with fluorinated heterocycles." These applications position 6-(trifluoromethyl)pyrimidine-4-carbonitrile as a focal point in rational drug design.

Industrial adoption of CAS 1359996-77-2 is rising, particularly in crop protection formulations. Its pyrimidine scaffold is integral to developing next-generation fungicides, resonating with sustainable agriculture initiatives. Searches for "fluorinated agrochemicals" or "nitrile-containing pesticides" often reference this compound, highlighting its dual utility in life sciences and material innovation.

Quality control of 6-(trifluoromethyl)pyrimidine-4-carbonitrile relies on advanced analytical techniques such as HPLC and NMR spectroscopy. Purity thresholds (>98%) are strictly maintained to meet GMP standards, a requirement emphasized in pharmaceutical guidelines. The compound's stability under ambient conditions further supports its logistical advantages, a practical consideration for global suppliers.

In conclusion, 6-(trifluoromethyl)pyrimidine-4-carbonitrile (CAS No. 1359996-77-2) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted roles—from drug candidate development to agrochemical optimization—align with contemporary scientific priorities, ensuring sustained interest across academic and industrial sectors.